Ethyl 1-cyclopropyl-2,5-dimethyl-1H-imidazole-4-carboxylate

• CAS RN: 824432-04-4
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: ethyl 1-cyclopropyl-2,5-dimethylimidazole-4-carboxylate
• InChI: InChI=1S/C11H16N2O2/c1-4-15-11(14)10-7(2)13(8(3)12-10)9-5-6-9/h9H,4-6H2,1-3H3
• InChI Key: CTJPCNMDFCTYBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=N1)C)C2CC2)C

Description

Ethyl 1-cyclopropyl-2,5-dimethyl-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Fine powdered ammonium sulfate (0.13 g, 1 mmol) was added to a suspension of Z)-2-acetylamino-3-cyclopropylamino-but-2-enoic acid ethyl ester (7.0 g, 20 mmol) and hexamethyldisilazane (50 ml, 235 mmol) and refluxed over night at 145° C. The reaction mixture was evaporated and extracted with ethyl acetate and water. The organic phase was dried over sodium sulfate and evaporated. The crude product was purified by column chromatography on silica gel (ethyl acetate/methanol 4:1) and the desired compound was obtained as a light brown solid (1.3 g, 31%), MS: m/e=209.1 (M+H+).